Cas no 61466-95-3 (a-Hydroxy Flurbiprofen)

a-Hydroxy Flurbiprofen Properties

Names and Identifiers

• α-Hydroxy Flurbiprofen
• 2-(3-fluoro-4-phenylphenyl)-2-hydroxypropanoic acid
• (2RS)-2-(2-Fluorobiphenyl-4-yl)-2-hydroxypropanoic Acid
• FLURBIPROFEN IMPURITY C [EP IMPURITY]
• 2-(2-Fluorobiphenyl-4-yl)-2-hydroxypropanoic acid
• CS-0159359
• 61466-95-3
• Q27263043
• (2RS)-2-(2-Fluorobiphenyl-4-yl)-2-hydroxypropanoic Acid; Flurbiprofen Imp. C (EP); Flurbiprofen Impurity C
• N10057
• AKOS022507354
• A905924
• a-Hydroxy Flurbiprofen
• 2-(2-fluoro-4-biphenylyl)-2-hydroxypropionic acid
• SCHEMBL7325024
• 5Y898P9RJ0
• BCP33194
• (+)-2-(2-Fluoro-4-biphenylyl)-2-hydroxypropionic acid
• (1,1'-BIPHENYL)-4-ACETIC ACID, 2-FLUORO-.ALPHA.-HYDROXY-.ALPHA.-METHYL-
• AS-83111
• alpha-Hydroxy Flurbiprofen
• UNII-5Y898P9RJ0
• (c) paragraph sign-Hydroxy Flurbiprofen
• 2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2-hydroxypropanoic acid
• WZESXUMKHKBMLE-UHFFFAOYSA-N
• (+/-)-2-(2-FLUOROBIPHENYL-4-YL)-2-HYDROXYPROPANOIC ACID
• 2-{2-fluoro-[1,1'-biphenyl]-4-yl}-2-hydroxypropanoic acid
• Flurbiprofen Impurity C
• 2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2-hydroxypropanoicacid
• 2-(2-Fluoro-[1,1''-biphenyl]-4-yl)-2-hydroxypropanoic Acid
• (2RS)-2-(2-fluorobiphenyl-4-yl)-2-hydroxypropanoic acid;2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2-hydroxypropanoic acid
• +Expand

• MDL： MFCD19303601
• InChIKey： WZESXUMKHKBMLE-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13FO3/c1-15(19,14(17)18)11-7-8-12(13(16)9-11)10-5-3-2-4-6-10/h2-9,19H,1H3,(H,17,18)
• SMILES： CC(O)(C1=CC=C(C2=CC=CC=C2)C(F)=C1)C(O)=O

Computed Properties

• Exact Mass: 260.08487243g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 260.08487243g/mol
• Heavy Atom Count: 19
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 421.1±40.0 °C at 760 mmHg
• Melting Point: 160-162°C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 208.5±27.3 °C
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),